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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core properties,

solubility characteristics, and applications of TCO-PEG3-alcohol, a key reagent in the field of

bioorthogonal chemistry. This document is intended to serve as a valuable resource for

researchers, scientists, and drug development professionals engaged in bioconjugation, drug

delivery, and molecular imaging.

Core Properties of TCO-PEG3-alcohol
TCO-PEG3-alcohol is a heterobifunctional molecule consisting of a trans-cyclooctene (TCO)

moiety, a hydrophilic three-unit polyethylene glycol (PEG3) spacer, and a terminal alcohol

group. The TCO group is a highly reactive dienophile that participates in inverse-electron

demand Diels-Alder (IEDDA) cycloaddition reactions with tetrazine-functionalized molecules.[1]

This "click chemistry" reaction is notable for its exceptional speed, high specificity, and

biocompatibility, as it proceeds rapidly under physiological conditions without the need for a

cytotoxic copper catalyst.[2][3]

The integrated PEG3 linker enhances the aqueous solubility of the molecule, reduces

aggregation, and minimizes steric hindrance during conjugation.[1][4] The terminal hydroxyl

group offers a versatile handle for further chemical modifications.
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A summary of the key physical and chemical properties of TCO-PEG3-alcohol is presented in

Table 1. It is important to note that slight variations in molecular weight and chemical formula

may be reported by different suppliers due to differences in the chemical structure of the PEG

linker.

Table 1: Physical and Chemical Properties of TCO-PEG3-alcohol

Property Value Source(s)

Chemical Formula C15H27NO5 or C17H31NO6

Molecular Weight 301.4 g/mol or 345.43 g/mol

CAS Number 2566420-12-8

Physical State Viscous oil or liquid

Purity Typically >95%

Storage Conditions -20°C, desiccated

Solubility Profile
TCO-PEG3-alcohol exhibits good solubility in a range of common organic solvents. While

specific quantitative solubility data (e.g., mg/mL) is not readily available in the literature, it is

consistently reported to be soluble in the solvents listed in Table 2. The PEG3 linker contributes

to its hydrophilicity, enhancing its solubility in aqueous media, a critical feature for biological

applications.

Table 2: Qualitative Solubility of TCO-PEG3-alcohol
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Solvent Solubility Source(s)

Dimethyl sulfoxide (DMSO) Soluble

Dichloromethane (DCM) Soluble

Dimethylformamide (DMF) Soluble

Acetonitrile Soluble

Chloroform Soluble

For experimental work, it is recommended to prepare stock solutions in a dry, high-purity

organic solvent such as DMSO or DMF.

Stability and Handling
A critical consideration when working with TCO derivatives is their limited stability. The strained

trans-cyclooctene ring can isomerize to the more stable but significantly less reactive cis-

cyclooctene (CCO) isomer. This isomerization can be accelerated by the presence of thiols and

prolonged storage. Therefore, long-term storage of TCO-PEG3-alcohol is not recommended.

For optimal performance, it is advised to store the compound at -20°C under desiccated

conditions and to use freshly prepared solutions for conjugation reactions. While specific half-

life data for TCO-PEG3-alcohol is not available, studies on other TCO derivatives have shown

that the rate of isomerization can vary depending on the specific structure and the conditions.

The TCO-Tetrazine Ligation: A Powerful
Bioconjugation Tool
The primary application of TCO-PEG3-alcohol lies in its rapid and specific reaction with

tetrazine-functionalized molecules via an inverse-electron demand Diels-Alder (IEDDA)

cycloaddition. This reaction is a cornerstone of bioorthogonal chemistry, enabling the efficient

formation of stable covalent bonds in complex biological environments.

Reaction Mechanism
The IEDDA reaction between TCO and tetrazine is a [4+2] cycloaddition where the electron-

poor tetrazine acts as the diene and the strained TCO serves as the dienophile. This is
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followed by a retro-Diels-Alder reaction that irreversibly releases nitrogen gas, driving the

reaction to completion and forming a stable dihydropyridazine linkage.

TCO-PEG3-alcohol

Stable Dihydropyridazine
Conjugate

+

Tetrazine-functionalized
molecule

N2 (gas)

Click to download full resolution via product page

Inverse-electron demand Diels-Alder cycloaddition of TCO and tetrazine.

Key Features of the TCO-Tetrazine Ligation
Exceptional Kinetics: The reaction is extremely fast, with second-order rate constants that

are orders of magnitude higher than many other bioorthogonal reactions. This allows for

efficient conjugation even at low reactant concentrations.

Biocompatibility: The reaction proceeds efficiently under mild, physiological conditions (pH 6-

8, room temperature) without the need for a toxic copper catalyst.

Chemoselectivity: The TCO and tetrazine groups are mutually reactive and do not cross-

react with other functional groups present in biological systems, ensuring highly specific

labeling.

Experimental Protocols
The following provides a general framework for a typical TCO-tetrazine ligation experiment.

Optimization of reactant concentrations, reaction time, and temperature may be necessary for

specific applications.
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Materials and Reagents
TCO-PEG3-alcohol

Tetrazine-functionalized molecule of interest

Reaction Buffer: Phosphate-buffered saline (PBS) or other suitable biological buffer (pH 7.2-

7.4)

Anhydrous DMSO or DMF for preparing stock solutions

Size-exclusion chromatography (SEC) or dialysis equipment for purification

Experimental Workflow
Prepare Stock Solutions

(TCO-PEG3-alcohol & Tetrazine-molecule in DMSO/DMF)

Reactants Incubation
(Mix in reaction buffer at desired molar ratio)

Reaction Monitoring
(e.g., LC-MS, SDS-PAGE, or UV-Vis for tetrazine disappearance)

Purification
(Remove unreacted reagents via SEC or dialysis)

Characterization of Conjugate
(e.g., Mass Spectrometry, HPLC)

Click to download full resolution via product page

General experimental workflow for bioconjugation using TCO-PEG3-alcohol.
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General Protocol for Bioconjugation
Prepare Stock Solutions: Dissolve TCO-PEG3-alcohol and the tetrazine-functionalized

molecule in anhydrous DMSO or DMF to prepare concentrated stock solutions (e.g., 10

mM).

Reaction Setup: In a suitable reaction vessel, dilute the tetrazine-functionalized molecule in

the reaction buffer. Add the desired molar equivalent of the TCO-PEG3-alcohol stock

solution. A slight molar excess of the TCO reagent (e.g., 1.5 to 5 equivalents) is often used to

ensure complete consumption of the tetrazine-labeled molecule.

Incubation: Incubate the reaction mixture at room temperature for 30-60 minutes. For

sensitive biomolecules, the reaction can be performed at 4°C for a longer duration.

Monitoring the Reaction: The progress of the reaction can be monitored by observing the

disappearance of the characteristic color of the tetrazine (if it has a chromophore) or by

analytical techniques such as LC-MS or SDS-PAGE.

Purification: Once the reaction is complete, purify the conjugate from unreacted starting

materials using size-exclusion chromatography or dialysis.

Applications in Research and Drug Development
The unique properties of TCO-PEG3-alcohol make it a valuable tool in a wide range of

applications, including:

Antibody-Drug Conjugates (ADCs): Site-specific conjugation of cytotoxic drugs to antibodies

for targeted cancer therapy.

PROTACs: Synthesis of proteolysis-targeting chimeras for targeted protein degradation.

Molecular Imaging: Labeling of biomolecules with imaging agents (e.g., fluorescent dyes,

PET tracers) for in vivo and in vitro imaging.

Drug Delivery: Development of targeted drug delivery systems.

Surface Modification: Immobilization of biomolecules onto surfaces for biosensor and

microarray development.
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Conclusion
TCO-PEG3-alcohol is a versatile and powerful reagent for bioorthogonal chemistry. Its high

reactivity, specificity, and enhanced aqueous solubility make it an invaluable tool for

researchers and drug development professionals. By understanding its core properties,

solubility, and the principles of the TCO-tetrazine ligation, scientists can effectively leverage this

technology to advance their research in bioconjugation, drug delivery, and molecular imaging.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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